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Compound of Interest

Compound Name: 4-Acetylphenyl dimethylcarbamate

Cat. No.: B2398528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the recommended storage

conditions for 4-Acetylphenyl dimethylcarbamate (CAS No. 52916-82-2), a compound of

interest in various research and development applications. Adherence to proper storage

protocols is critical to ensure the stability, purity, and overall integrity of the compound, thereby

safeguarding experimental outcomes and developmental processes.

Core Storage Recommendations
The primary storage directive for 4-Acetylphenyl dimethylcarbamate is refrigeration. For

optimal stability, the compound should be stored within a temperature range of 2°C to 8°C[1].

Beyond this specific temperature requirement, general best practices for chemical storage

should also be meticulously followed to prevent degradation and ensure the safety of

laboratory personnel.

Quantitative Storage Parameters
The following table summarizes the key quantitative data available for the storage of 4-
Acetylphenyl dimethylcarbamate.
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Parameter Recommended Condition Source

Storage Temperature 2°C to 8°C CHIRALEN[1]

Purity 95% CHIRALEN[1]

Molecular Formula C₁₁H₁₃NO₃ CHIRALEN[1]

Molecular Weight 207.23 CHIRALEN[1]

General Handling and Storage Protocols
While specific experimental protocols for stability testing of 4-Acetylphenyl
dimethylcarbamate are not widely published, established principles of chemical handling and

storage are applicable. These general guidelines are crucial for maintaining the compound's

integrity.

Container Integrity: Always keep the container tightly sealed when not in use to prevent the

ingress of moisture and other atmospheric contaminants[2][3].

Environment: Store the compound in a dry and well-ventilated area[2][3]. Avoid direct

sunlight and sources of heat[3][4].

Incompatibilities: Keep away from strong oxidizing agents[2][3].

Labeling: Ensure the container is clearly and accurately labeled with the compound's name,

CAS number, and any relevant hazard information.

Inert Atmosphere: For long-term storage or for particularly sensitive applications, consider

storage under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation, although

this is not explicitly stated as a requirement in the available literature.

Logical Workflow for Chemical Storage Assessment
The following diagram illustrates a logical workflow for determining the appropriate storage

conditions for a chemical substance like 4-Acetylphenyl dimethylcarbamate, starting from the

initial identification of the compound.
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Workflow for Determining Chemical Storage Conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chiralen.com [chiralen.com]

2. tcichemicals.com [tcichemicals.com]

3. fishersci.com [fishersci.com]

4. agricentre.basf.co.uk [agricentre.basf.co.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to the Storage of 4-
Acetylphenyl dimethylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2398528#4-acetylphenyl-dimethylcarbamate-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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